- Scalable synthesis and properties of 7-methyl-4-azaindole, Heterocyclic Communications, 2017, 23(6), 449-453
Cas no 947534-69-2 (2,5-Dibromo-4-methyl-3-nitropyridine)
2,5-Dibromo-4-methyl-3-nitropyridine is a versatile heterocyclic compound known for its potent reactivity. It exhibits high selectivity in various chemical transformations, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. Its unique structure and functional groups provide excellent compatibility with a wide range of synthetic methods, ensuring robust and reliable outcomes in chemical reactions.
947534-69-2 structure
Product Name:2,5-Dibromo-4-methyl-3-nitropyridine
CAS No:947534-69-2
MF:C6H4Br2N2O2
MW:295.916159629822
MDL:MFCD09839233
CID:1071799
Update Time:2025-07-20
2,5-Dibromo-4-methyl-3-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dibromo-4-methyl-3-nitropyridine
- 2,4-DICHLORO-N-[2-(4-METHOXYPHENOXY)PROPYL]ANILINE
- 2,5-Dibromo-3-nitro-4-picoline
- 2,5-Dibromo-4-methyl-3-nitro-pyridine
- PubChem5502
- 2,5-Dibromo-3-nitro-4-methylpyridine
- SBB065672
- 4171AF
- OR2911
- FCH1394104
- BC002989
- AX8067438
- 2,5-bis(bromanyl)-4-methyl-3-nitro-pyridine
- A845087
-
- MDL: MFCD09839233
- Inchi: 1S/C6H4Br2N2O2/c1-3-4(7)2-9-6(8)5(3)10(11)12/h2H,1H3
- InChI Key: MFWWZPPJIRAWSL-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(C)=C(Br)C=NC=1Br)=O
Computed Properties
- Exact Mass: 293.86400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 185
- Topological Polar Surface Area: 58.7
Experimental Properties
- Density: 2.067
- Refractive Index: 1.632
- PSA: 58.71000
- LogP: 3.34640
2,5-Dibromo-4-methyl-3-nitropyridine Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,5-Dibromo-4-methyl-3-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 070830-1g |
2,5-Dibromo-4-methyl-3-nitropyridine |
947534-69-2 | 98% | 1g |
1527.0CNY | 2021-07-05 | |
| Alichem | A023022496-250mg |
2,5-Dibromo-4-methyl-3-nitropyridine |
947534-69-2 | 97% | 250mg |
$727.60 | 2023-08-31 | |
| Alichem | A023022496-500mg |
2,5-Dibromo-4-methyl-3-nitropyridine |
947534-69-2 | 97% | 500mg |
$989.80 | 2023-08-31 | |
| Alichem | A023022496-1g |
2,5-Dibromo-4-methyl-3-nitropyridine |
947534-69-2 | 97% | 1g |
$1612.80 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DS207-200mg |
2,5-Dibromo-4-methyl-3-nitropyridine |
947534-69-2 | 98% | 200mg |
339.0CNY | 2021-07-13 | |
| TRC | D459513-10mg |
2,5-Dibromo-4-methyl-3-nitropyridine |
947534-69-2 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | D459513-50mg |
2,5-Dibromo-4-methyl-3-nitropyridine |
947534-69-2 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | D459513-100mg |
2,5-Dibromo-4-methyl-3-nitropyridine |
947534-69-2 | 100mg |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 070830-1g |
2,5-Dibromo-4-methyl-3-nitropyridine |
947534-69-2 | 98% | 1g |
1527CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DS207-1g |
2,5-Dibromo-4-methyl-3-nitropyridine |
947534-69-2 | 98% | 1g |
1187.0CNY | 2021-07-13 |
2,5-Dibromo-4-methyl-3-nitropyridine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium nitrite , Bromine , Hydrogen bromide Solvents: Water ; 0 - 5 °C; 2 h, 15 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Copper bromide (CuBr2) Solvents: Acetonitrile ; 20 min, 80 °C
1.2 Reagents: tert-Butyl nitrite ; 5 min, rt; 1 min, 80 °C
1.3 Reagents: Water
1.2 Reagents: tert-Butyl nitrite ; 5 min, rt; 1 min, 80 °C
1.3 Reagents: Water
Reference
- Preparation of pyridinecarboxamides as PHD inhibitor compounds, compositions, and methods of use, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Phosphoric tribromide Solvents: Acetonitrile ; rt; 16 h, rt → reflux
1.2 Reagents: Sodium bicarbonate Solvents: Ethyl acetate , Water
1.2 Reagents: Sodium bicarbonate Solvents: Ethyl acetate , Water
Reference
- Quinoxaline derivatives as modulators of the glucocorticoid receptor and their preparation, World Intellectual Property Organization, , ,
2,5-Dibromo-4-methyl-3-nitropyridine Raw materials
2,5-Dibromo-4-methyl-3-nitropyridine Preparation Products
2,5-Dibromo-4-methyl-3-nitropyridine Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
947534-69-2 (2,5-Dibromo-4-methyl-3-nitropyridine) Related Products
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